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Compound of Interest

Compound Name: Tellurium-125

Cat. No.: B080016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the Tellurium-125 (¹²⁵Te)

isotope, from its historical discovery to its modern-day applications in advanced scientific

research. This document details its fundamental properties, experimental protocols for its use

in key analytical techniques, and its role in materials science and drug development.

Discovery and Origins
The element Tellurium was first identified in 1782 by the Austrian mineralogist Franz-Joseph

Müller von Reichenstein in a gold ore from Transylvania. Initially mistaken for antimony, Müller

suspected it was a new element. His findings were later confirmed in 1798 by the German

chemist Martin Heinrich Klaproth, who named the element "tellurium" after the Latin word tellus,

meaning "earth." The specific isotope, Tellurium-125, was later discovered in 1931.

Tellurium-125 is a stable, naturally occurring isotope of Tellurium. It can also be produced

through the decay of its parent nuclides, Iodine-125 (¹²⁵I) and Antimony-125 (¹²⁵Sb).[1]

Core Nuclear and Physical Properties
Tellurium-125 possesses a unique set of nuclear and physical properties that make it a

valuable tool in various scientific disciplines. These properties are summarized in the tables

below for easy reference and comparison.
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Table 1: Nuclear Properties of Tellurium-125
Property Value

Atomic Number (Z) 52

Mass Number (A) 125

Atomic Mass 124.9044312(15) u[2]

Natural Abundance 7.07(15)%[2]

Nuclear Spin (I) 1/2+[2]

Half-life Stable[2]

Nuclear Magnetic Moment (μ/μN) -0.8885051(4)[2]

Gyromagnetic Ratio (γ) 8.5087 x 10⁷ rad T⁻¹ s⁻¹[2]

Table 2: Physical Properties of Elemental Tellurium
Property Value

Appearance Silvery-white, lustrous metalloid

Crystal Structure Hexagonal

Melting Point 449.5 °C

Boiling Point 988 °C

Density 6.24 g/cm³

Experimental Protocols and Applications
Tellurium-125 is instrumental in two primary analytical techniques: Nuclear Magnetic

Resonance (NMR) Spectroscopy and Mössbauer Spectroscopy. These methods provide

detailed insights into molecular structure, chemical bonding, and the electronic environment of

tellurium-containing compounds.

Tellurium-125 Nuclear Magnetic Resonance (NMR)
Spectroscopy
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¹²⁵Te NMR spectroscopy is a powerful tool for characterizing organotellurium compounds and

inorganic tellurium-containing materials. Due to its higher sensitivity compared to the ¹²³Te

isotope, ¹²⁵Te is the preferred nucleus for NMR studies.[3][4]

Experimental Considerations:

Reference Compound: Dimethyl telluride (Me₂Te) in neat or benzene solution is a common

standard for ¹²⁵Te NMR.[4]

Chemical Shift Range: ¹²⁵Te exhibits a very wide chemical shift range, spanning from

approximately -1200 ppm to +3200 ppm, which provides excellent resolution for

distinguishing different chemical environments.[4]

Coupling Constants: The coupling between ¹²⁵Te and other nuclei, such as ¹H and ¹³C,

provides valuable structural information and can be observed as satellite peaks in the

spectra of these nuclei.[3]

Experimental Techniques:

1D ¹²⁵Te NMR: Provides basic information on the number and type of tellurium

environments.[4]

2D Correlation Experiments (e.g., ¹²⁵Te-¹H, ¹²⁵Te-¹³C): Used to establish connectivity

between tellurium and other atoms in a molecule.[4]

Workflow for ¹²⁵Te NMR in Compound Characterization:

Sample Preparation Data Acquisition Data Processing & Analysis Structural Elucidation

Dissolve Te-containing
compound in a

suitable deuterated solvent

Add internal reference
standard (e.g., Me2Te)

Acquire 1D ¹²⁵Te NMR
spectrum

Transfer to
NMR tube Acquire 2D correlation

spectra (optional)

Process raw data
(Fourier transform, phasing,

baseline correction)

Analyze chemical shifts,
coupling constants, and

peak integrations

Correlate spectral data
with molecular structure
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A generalized workflow for compound characterization using ¹²⁵Te NMR spectroscopy.
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Tellurium-125 Mössbauer Spectroscopy
Mössbauer spectroscopy is a highly sensitive technique that probes the nuclear energy levels

of an isotope. For ¹²⁵Te, it provides valuable information about the chemical environment,

including oxidation state and the nature of chemical bonds.

Experimental Setup and Principles:

Mössbauer spectroscopy involves the resonant absorption of gamma rays by atomic nuclei.

The basic setup consists of a radioactive source that emits gamma rays, a sample, and a

detector. The energy of the emitted gamma rays is modulated by moving the source relative to

the absorber (Doppler effect).

A key aspect of ¹²⁵Te Mössbauer spectroscopy is the use of a synchrotron radiation source,

which can enhance the counting rate and reduce measurement time.[5] The technique

measures parameters such as the isomer shift and quadrupole splitting, which are sensitive to

the s-electron density at the nucleus and the electric field gradient, respectively.

General Workflow for a Mössbauer Spectroscopy Experiment:
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Gamma Ray Source
(e.g., ¹²⁵I in a matrix)
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(Absorber)
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Multichannel Scaler
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A simplified workflow of a Mössbauer spectroscopy experiment.
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Applications in Drug Development and Materials
Science
The unique properties of Tellurium-125 lend themselves to various applications in cutting-edge

research and development.

Drug Development
The use of NMR spectroscopy is considered a "gold standard" in drug discovery and

development.[6] ¹²⁵Te NMR can be a valuable tool in this process, particularly for the

characterization of tellurium-containing drug candidates or for studying drug-target interactions

where tellurium is incorporated as a probe. The wide chemical shift dispersion of ¹²⁵Te can

provide high-resolution structural information.

Logical Flow in NMR-based Drug Discovery:
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Role of NMR
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(SAR by NMR)
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Preclinical Development
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The role of NMR, including potentially ¹²⁵Te NMR, in the drug discovery pipeline.

While specific protocols for the synthesis of ¹²⁵Te-labeled pharmaceuticals are not widely

published, general methods for the synthesis of organotellurium compounds can be adapted.

These often involve the reaction of a suitable organic precursor with a tellurium-containing

reagent.
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Materials Science
In materials science, ¹²⁵Te NMR and Mössbauer spectroscopy are used to study the structure

and properties of a wide range of tellurium-containing materials, including:

Semiconductors: Characterization of telluride-based semiconductors.

Alloys: Investigation of the local environment of tellurium atoms in various alloys.

Glasses: Understanding the structure of tellurite glasses.

Nanomaterials: Probing the properties of tellurium-containing nanoparticles and

nanostructures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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